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Compound of Interest

Compound Name: Pigment Yellow 155

Cat. No.: B3429796

A comprehensive guide for researchers and formulators, this document provides a detailed
cost-performance analysis of Pigment Yellow 155 (PY 155) in comparison to other common
yellow pigments used in industrial applications. This guide includes quantitative data
summarized in tables, detailed experimental protocols for performance evaluation, and
visualizations to aid in decision-making.

Pigment Yellow 155 is a high-performance disazo condensation pigment known for its
greenish-yellow shade, good lightfastness, and thermal stability.[1][2][3] It is frequently utilized
in a variety of applications, including plastics, coatings, and printing inks.[1][2][3] This analysis
compares PY 155 with three other widely used organic yellow pigments: Pigment Yellow 138
(PY 138), Pigment Yellow 180 (PY 180), and Pigment Yellow 83 (PY 83), to provide a
comprehensive overview of their relative strengths and weaknesses in terms of both
performance and cost.

Comparative Performance Data

The selection of a pigment is often a trade-off between various performance characteristics and
cost. The following tables summarize the key technical properties and indicative pricing of
Pigment Yellow 155 and its alternatives.

Table 1: Key Performance Characteristics of Selected Yellow Pigments
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Pigment Pigment Pigment Pigment
Property

Yellow 155 Yellow 138 Yellow 180 Yellow 83

Pigment Yellow Pigment Yellow Pigment Yellow Pigment Yellow
C.l. Name

155 138 180 83

Disazo
Chemical Class ) Quinophthalone Benzimidazolone  Diarylide

Condensation

Shade

Greenish Yellow

Greenish Yellow

Greenish Yellow

Reddish Yellow

Heat Stability

0 260-280[3][4] 280-300 290-300[5] 200-240[6][7][8]
Lightfastness
7-8[2][4] 8 7-8[5] 5-6[8]
(Full Shade, 1-8)
Migration
) 3-4 5 4-5 3
Resistance (1-5)
Acid Resistance
5[2] 5 5[9] 5[6]
(1-5)
Alkali Resistance
5[2] 5 3-4[10] 5[6]
(1-5)
Oil Absorption (
40-80[2] 30-40[11] <45[10] 40-90[6]
0/100g )
) Plastics )
) Plastics (PP, PE, ) ) Plastics (PP, PE, )
Primary ) (Engineering Plastics, Inks,
T PVC), Coatings, ) PS, ABS), Inks, )
Applications Plastics, PVC), ] Coatings[6]
Inks[1][2][3] ) Coatings[5]
Coatings
Table 2: Cost-Performance Overview
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) Indicative Price
Pigment Key Strengths Key Weaknesses
(USDIkg)

Good balance of o
. ) Moderate migration
Pigment Yellow 155 ~5.5-20 properties, good )
) resistance.
lightfastness.

_ Excellent heat stability )
Pigment Yellow 138 ~6 - 36 Higher cost.
and weather fastness.

Excellent heat ]
Moderate alkali

Pigment Yellow 180 ~5.5-36 stability, good ]
_ resistance.
lightfastness.
) ) ] Lower heat stability
Pigment Yellow 83 ~5-8 Economical choice.

and lightfastness.

Disclaimer: Prices are indicative and can vary based on supplier, quantity, and market
fluctuations.

Experimental Protocols

To ensure a fair and accurate comparison of pigment performance, standardized testing
methodologies are crucial. The following protocols are based on widely recognized ASTM
standards.

Determination of Color and Tinting Strength

Objective: To compare the coloristic properties and tinting strength of the pigments.

Standard: Based on ASTM D387 - Standard Test Method for Color and Strength of Chromatic
Pigments with a Mechanical Muller.[12][13][14][15][16]

Methodology:
e Preparation of the Pigment Dispersion:

o Accurately weigh a specified amount of the pigment and a standard white pigment (e.g.,
Titanium Dioxide).
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o Add a defined volume of a suitable vehicle (e.g., a long oil alkyd resin).

o Disperse the mixture using a mechanical muller for a specified number of revolutions to
achieve a uniform paste.

o Preparation of the Drawdown:

o Apply a film of the pigment paste onto a standardized test chart (e.g., Leneta card) using a
drawdown bar of a specified thickness.

o Color Measurement:
o Allow the drawdowns to dry under controlled conditions.

o Measure the color coordinates (L, a, b*) of the full shade and the tint using a
spectrophotometer.

o Calculation of Tinting Strength:

o The relative tinting strength is calculated by comparing the reflectance values of the test
pigment tint with that of a reference standard pigment tint, as detailed in ASTM D2745.[17]
[18][19][20][21]

Evaluation of Lightfastness

Objective: To assess the resistance of the pigments to color change upon exposure to light.

Standard: Based on ASTM D4303 - Standard Test Methods for Lightfastness of Pigments Used
in Artists' Paints.[22][23][24][25][26]

Methodology:

o Sample Preparation: Prepare colored panels or plastic plagues containing the pigments at
specified concentrations.

e EXxposure:

o Partially mask each sample with a light-opague material.
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o Expose the samples in a xenon-arc lightfastness apparatus under controlled conditions of
irradiance, temperature, and humidity, simulating indoor daylight through window glass.

e Evaluation:
o After a specified duration of exposure, remove the samples.

o Measure the color difference (AE*) between the exposed and unexposed areas of each
sample using a spectrophotometer.

o Rate the lightfastness on the Blue Wool Scale (1-8), where 8 represents the highest
lightfastness.

Assessment of Heat Stability

Objective: To determine the maximum temperature a pigment can withstand in a specific
polymer without significant color change.

Methodology:
e Compounding:

o Dry blend the pigment with a specific polymer (e.g., HDPE, PVC) at a defined
concentration.

o Melt-compound the mixture using a two-roll mill or a twin-screw extruder at a series of
increasing temperatures.

e Molding:

o Prepare test plaques from the compounded material at each temperature using an
injection molding machine.

o Evaluation:

o Measure the color of each plaque and compare it to a reference plaque prepared at the
lowest processing temperature.
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o The heat stability is reported as the highest temperature at which the color change (AE*)
remains within a specified tolerance.

Determination of Migration Resistance

Objective: To evaluate the tendency of a pigment to migrate from a pigmented plastic into an
unpigmented material in contact.

Methodology:
e Sample Preparation:

o Prepare a pigmented plastic sheet (e.qg., flexible PVC) and an unpigmented sheet of the
same material.

e Contact Test:

o Place the pigmented and unpigmented sheets in direct contact under a specified pressure
and temperature for a defined period.

e Evaluation:
o Separate the sheets and visually assess the unpigmented sheet for any color transfer.

o The degree of migration is rated on a 1-5 scale, where 5 indicates no migration.

Visualization of Experimental Workflow and
Decision Factors

The following diagrams, created using the DOT language, illustrate a typical experimental
workflow for pigment evaluation and the key factors influencing pigment selection.
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Caption: Experimental workflow for pigment performance evaluation.
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Caption: Key decision factors for industrial pigment selection.
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Conclusion

The choice between Pigment Yellow 155 and its alternatives is highly dependent on the
specific requirements of the end application.

« Pigment Yellow 155 offers a well-rounded performance profile at a moderate cost, making it
a suitable choice for a wide range of applications where a balance of properties is needed.

o Pigment Yellow 138 is a premium option, ideal for applications demanding the highest heat
stability and weather fastness, such as in engineering plastics.

+ Pigment Yellow 180 also provides excellent heat stability and is a strong candidate for high-
temperature processing applications.

o Pigment Yellow 83 represents the most economical option, suitable for applications where
cost is a primary driver and the performance requirements for heat and light stability are less
stringent.

By carefully considering the data presented and conducting thorough testing based on the
outlined protocols, researchers and formulators can make an informed decision to select the
most cost-effective pigment that meets the performance demands of their specific industrial
application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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